Cas no 1806982-35-3 (3-Cyano-5-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde)

• Product Name: 3-Cyano-5-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde
• CAS No: 1806982-35-3
• MF: C₈H₃F₃N₂O
• MW: 200.117431879044
• CID: 4872059
• Update Time: 2025-08-05

3-Cyano-5-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde

• Inchi： 1S/C8H3F3N2O/c9-7(10)5-1-4(2-12)8(11)13-6(5)3-14/h1,3,7H
• InChI Key： GXQMGCUPDIXWNQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C(N=C1C=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 1.4
• Topological Polar Surface Area: 53.8

Additional information on 3-Cyano-5-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde

Introduction to 3-Cyano-5-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde (CAS No. 1806982-35-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-Cyano-5-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde, identified by the CAS number 1806982-35-3, is a fluorinated pyridine derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. This compound belongs to a class of heterocyclic molecules that exhibit a high degree of functional diversity, making it a valuable scaffold for the development of novel therapeutic agents. The presence of multiple fluorine atoms, a cyano group, and an aldehyde functionality imparts distinct electronic and steric properties, which can be leveraged to modulate biological interactions and improve drug-like characteristics.

The difluoromethyl group, in particular, is a key structural motif that has been extensively studied for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles in drug candidates. In recent years, the incorporation of fluorine atoms into pharmaceuticals has become increasingly prevalent, driven by their ability to fine-tune physicochemical properties such as lipophilicity, solubility, and bioavailability. The cyano group contributes to the compound's reactivity, enabling further derivatization through nucleophilic addition or condensation reactions, which can be exploited in synthetic chemistry to generate more complex molecular architectures.

The aldehyde functionality serves as a versatile handle for further chemical modifications, allowing for the formation of amides, imines, or Schiff bases—structures that are frequently encountered in biologically active compounds. This reactivity makes 3-Cyano-5-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde a versatile building block for medicinal chemists seeking to explore new chemical space. The compound's dual fluorination at the 2- and 5-positions further enhances its potential as a pharmacophore by introducing additional electronic complexity and influencing both steric and electronic interactions with biological targets.

Recent advances in computational chemistry and structure-based drug design have highlighted the importance of fluorinated pyridines in the development of small-molecule inhibitors. Studies have demonstrated that these motifs can effectively engage with protein binding pockets through hydrophobic interactions, π-stacking, or dipole-dipole interactions. The electron-withdrawing nature of the cyano group and the electron-donating effects of the difluoromethyl group can also influence the compound's overall polarity and reactivity, making it an attractive candidate for modulating enzyme activity or receptor binding.

In particular, research has shown that derivatives of this class exhibit potential in targeting enzymes involved in cancer metabolism and inflammation. For instance, studies have suggested that fluorinated pyridines can interact with key residues in kinases and other enzymes implicated in signal transduction pathways. The structural rigidity provided by the pyridine ring allows for precise alignment with target proteins, while the functional groups provide opportunities for optimizing binding affinity through covalent or non-covalent interactions.

The aldehyde moiety has been particularly useful in generating covalent inhibitors, where it can react with nucleophilic residues such as cysteine or histidine in target enzymes. This approach has been successfully employed in developing irreversible inhibitors that exhibit prolonged duration of action. Furthermore, the presence of both fluorine atoms can enhance selectivity by differentiating between closely related enzymes or by improving binding entropy through favorable hydrophobic interactions.

Emerging research also highlights the role of this compound in developing next-generation antiviral agents. The unique electronic properties of fluorinated pyridines make them suitable for disrupting viral replication cycles by inhibiting essential viral enzymes or interfering with host-virus interactions. The cyano group's ability to participate in hydrogen bonding further expands its utility in designing molecules that can precisely mimic natural substrates or transition states within viral machinery.

Another area of interest is the application of 3-Cyano-5-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde in photopharmacology—a rapidly growing field that leverages light-responsive molecules to modulate biological processes with temporal precision. The fluorinated pyridine core can serve as a photoswitchable scaffold, allowing researchers to design compounds whose activity can be tuned on demand by exposure to specific wavelengths of light. This approach holds promise for developing therapeutics with improved selectivity and reduced off-target effects.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors such as 2-fluoropyridine or 5-bromo-2-fluoropyridine. Key synthetic steps often include halogenation reactions to introduce the difluoromethyl group followed by cyanation to install the cyano moiety. The final step typically involves formylation at the 6-position using reagents such as dimethylformamide (DMF) under acidic conditions or photochemical activation methods.

Recent innovations in synthetic methodology have focused on improving scalability and reducing environmental impact. For example, transition-metal-catalyzed cross-coupling reactions have been explored as alternative routes to introduce fluorine atoms more efficiently than traditional halogenation methods. Additionally, green chemistry principles have been applied by optimizing reaction conditions to minimize solvent use and waste generation.

The biological evaluation of 3-Cyano-5-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde has revealed several promising activities across different therapeutic areas. Preclinical studies have demonstrated its potential as an inhibitor of cyclin-dependent kinases (CDKs), which are overexpressed in various cancers and contribute to uncontrolled cell proliferation. The compound's ability to displace ATP from active sites while maintaining high affinity suggests its suitability for developing kinase inhibitors with improved selectivity profiles.

Furthermore, research indicates that derivatives of this scaffold may exhibit anti-inflammatory properties by modulating cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs). The combination of electronic effects from fluorine atoms and steric hindrance from substituents at key positions allows for fine-tuning interactions with these targets without compromising potency.

In conclusion,3-Cyano-5-(difluoromethyl)-2-fluoropyridine-6-carboxaldehyde (CAS No. 1806982-35-3) represents a structurally intriguing molecule with significant potential across multiple therapeutic domains. Its unique combination of functional groups—comprising a cyano, an aldehyde,difluoromethyl, and two fluoro substituents—makes it an excellent scaffold for medicinal chemistry innovation. As computational tools continue to advance our understanding of molecular interactions at an atomic level,this compound will undoubtedly remain at forefrontof drug discovery efforts aimed at addressing unmet medical needs through rational design approaches leveraging its distinctive structural features.